Cas no 2168413-62-3 (1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]-)

• Product Name: 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]-
• CAS No: 2168413-62-3
• MF: C₁₄H₂₆N₂Si
• MW: 250.455144405365
• CID: 5184063
• Update Time: 2025-07-15

1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]-

• Inchi： 1S/C14H26N2Si/c1-13(15)10-16(12-17(2,3)4)11-14-8-6-5-7-9-14/h5-9,13H,10-12,15H2,1-4H3
• InChI Key： FETABIQTJHAXNZ-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)C[Si](C)(C)C)C(N)C

Additional information on 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]-

Introduction to 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]- and Its Significance in Modern Chemical Research

The compound with the CAS number 2168413-62-3, identified as 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]-, represents a fascinating derivative of propanediamine, a well-known diamine compound. This specific derivative has garnered attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of both a phenylmethyl (benzyl) group and a trimethylsilyl (TMS) group at the N1 positions introduces distinct reactivity and stability characteristics, making it a valuable intermediate in various chemical transformations.

In recent years, the exploration of organosilicon compounds has expanded significantly, particularly in the context of pharmaceutical synthesis. The trimethylsilyl moiety is renowned for its ability to enhance the stability of organic molecules during reactions, often serving as a protecting group or facilitating selective transformations. This feature has been leveraged in the development of novel synthetic pathways for complex molecules, including biologically active compounds. The benzyl group, on the other hand, provides a versatile handle for further functionalization, enabling the construction of more intricate molecular architectures.

The combination of these substituents in 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]- makes it an intriguing candidate for use in medicinal chemistry. Researchers have been exploring its potential as a building block for more complex pharmacophores, particularly in the design of small-molecule inhibitors targeting various biological pathways. The ability to selectively modify or deprotect the trimethylsilyl group allows for controlled synthesis, which is crucial for achieving high yields and purity in pharmaceutical manufacturing.

Recent studies have highlighted the utility of this compound in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and cancer. The dual functionality provided by the phenylmethyl and trimethylsilyl groups allows for precise tuning of electronic and steric properties, enabling the design of molecules that interact tightly with target enzymes. This level of control is essential for developing drugs with high specificity and low toxicity.

Moreover, the chemical stability imparted by the trimethylsilyl group ensures that intermediates derived from this compound remain viable under various reaction conditions. This stability is particularly important in multi-step syntheses where harsh reagents or prolonged reaction times are often required. Such robustness translates into more efficient synthetic routes and reduces the likelihood of side reactions, ultimately leading to cost-effective and scalable production processes.

The pharmaceutical industry has also shown interest in this compound for its potential applications in drug delivery systems. The ability to incorporate both hydrophobic (benzyl) and hydrophilic (amine) groups into a single molecule allows for fine-tuning of solubility and bioavailability properties. This flexibility is crucial for developing formulations that optimize drug absorption and distribution within the body.

From an academic perspective, 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]- serves as an excellent model system for studying amine chemistry under various conditions. Its unique structure allows researchers to investigate fundamental mechanistic questions related to nucleophilic substitution reactions, silylation processes, and redox transformations. These insights not only advance our understanding of organic chemistry but also inform the development of new synthetic methodologies that can be applied across multiple disciplines.

The versatility of this compound is further underscored by its utility in material science applications. For instance, it can be used as a precursor for synthesizing functionalized polymers or coatings that exhibit enhanced thermal stability and mechanical strength. The presence of both reactive amine groups and stable silicon-containing moieties makes it an attractive candidate for designing advanced materials with tailored properties.

In conclusion, 1,2-Propanediamine, N1-(phenylmethyl)-N1-[(trimethylsilyl)methyl]-, with its CAS number 2168413-62-3, represents a multifaceted compound with significant potential across various fields of chemistry and beyond. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel pharmaceuticals or advanced materials. As research continues to uncover new applications for this derivative, its importance is likely to grow even further, driving innovation in both academic research and industrial applications.